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Compound of Interest
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Cat. No.: B15460689

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves to consolidate the fundamental properties of 4-oxo-5-undecynoic
acid. Due to the limited availability of published data on this specific molecule, this document
summarizes the currently accessible information and provides context based on related
chemical structures where appropriate. The guide is intended for an audience of researchers,
scientists, and professionals in the field of drug development who may have an interest in y-
keto alkynoic acids. All quantitative data found is presented in a structured table. It is important
to note that detailed experimental protocols, biological activities, and specific signaling
pathways for 4-oxo-5-undecynoic acid are not available in the public domain at the time of this
writing.

Core Chemical and Physical Properties

Publicly available data on the fundamental properties of 4-oxo-5-undecynoic acid is sparse.
The following table summarizes the information that has been identified. It is crucial to note that
the molecular formula C11H2003, as found in one source, is inconsistent with the chemical
name, which would correspond to a molecular formula of C11H1sOs. This discrepancy highlights
the need for empirical verification of the compound's properties.
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Property Value Source
CAS Number 22847-06-9 [11[2][3]
Molecular Formula C11H2003 [1]
Molecular Weight 200.27 g/mol [1]
Melting Point 77 °C [1]
Boiling Point 160-164 °C at 1.5 mmHg [1]
Density 0.992+0.06 g/cm3 (Predicted) [1]

An oxo carboxylic acid, also
Definition referred to as 3-capryl [3]

propionic acid.

Potential Applications and General Context

While specific applications for 4-oxo-5-undecynoic acid are not documented, related y-keto
acids are recognized for their utility in organic synthesis. They can serve as intermediates in
the preparation of various bioactive molecules and flavor and fragrance compounds[1][4]. The
presence of both a ketone and a carboxylic acid functional group allows for a range of chemical
modifications[1].

Experimental Protocols

A thorough search of scientific literature and chemical databases did not yield any specific,
detailed experimental protocols for the synthesis, purification, or analysis of 4-oxo-5-
undecynoic acid.

General synthetic methods for y-keto acids and esters have been reported in the literature.
These include:

o Hydration of Alkynoates: Gold(lll)-catalyzed hydration of 3-alkynoates can produce y-keto
esters[5].

o From Dicarboxylic Dihalides: Reaction of dicarboxylic dihalides with organoaluminum
compounds|6].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.myskinrecipes.com/shop/en/keto-acids/129851-4-oxoundecanoic-acid.html
http://angenechemical.com/sds/22847-06-9.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61074066.htm
https://www.myskinrecipes.com/shop/en/keto-acids/129851-4-oxoundecanoic-acid.html
https://www.myskinrecipes.com/shop/en/keto-acids/129851-4-oxoundecanoic-acid.html
https://www.myskinrecipes.com/shop/en/keto-acids/129851-4-oxoundecanoic-acid.html
https://www.myskinrecipes.com/shop/en/keto-acids/129851-4-oxoundecanoic-acid.html
https://www.myskinrecipes.com/shop/en/keto-acids/129851-4-oxoundecanoic-acid.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61074066.htm
https://www.myskinrecipes.com/shop/en/keto-acids/129851-4-oxoundecanoic-acid.html
https://pubs.rsc.org/en/content/articlelanding/2020/qo/c9qo01047e
https://www.myskinrecipes.com/shop/en/keto-acids/129851-4-oxoundecanoic-acid.html
https://pubmed.ncbi.nlm.nih.gov/19170532/
https://patents.google.com/patent/US3412116A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15460689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o From Aldehydes and w-Alkenoic Acids: Rhodium(l)-catalyzed reaction of aldehydes with w-
alkenoic acid derivatives[7].

These general methods may potentially be adapted for the synthesis of 4-oxo-5-undecynoic
acid, but specific reaction conditions and yields would require experimental determination.

Biological Activity and Signaling Pathways

There is currently no available information in peer-reviewed literature or public databases
regarding the biological activity of 4-oxo-5-undecynoic acid. Consequently, no signaling
pathways involving this specific molecule have been identified or described.

For context, the related compound undecenoic acid is known to possess antifungal and
antimicrobial properties, primarily by disrupting microbial cell membranes[8]. However, it cannot
be assumed that 4-0xo0-5-undecynoic acid shares this biological activity.

Visualizations

As no specific signaling pathways, experimental workflows, or established logical relationships
for 4-oxo-5-undecynoic acid have been documented, the creation of Graphviz diagrams as
requested is not possible at this time. To illustrate a potential, though purely hypothetical,
experimental workflow for future studies, a generalized diagram is provided below.
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Caption: A generalized workflow for the synthesis, characterization, and screening of a novel
compound.

Conclusion

This technical guide has compiled the limited available information on the fundamental
properties of 4-oxo-5-undecynoic acid. The significant gaps in the existing data underscore the
need for further research to determine its chemical, physical, and biological characteristics. The
provided context on related compounds and general synthetic methodologies may serve as a
starting point for researchers interested in exploring this and other y-keto alkynoic acids. As
new research emerges, this guide can be updated to provide a more comprehensive
understanding of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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